molecular formula C9H10N2O2S B13287395 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid

2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid

Cat. No.: B13287395
M. Wt: 210.26 g/mol
InChI Key: PJUXPTBGXSPRKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid (CAS 1863599-94-3) is a chemical reagent of high interest in medicinal chemistry and drug discovery. This compound features a 1,3-thiazole core, a privileged scaffold in medicinal chemistry known for its diverse biological activities . The molecule is further functionalized with a carboxylic acid group at the 5-position and a pent-4-yn-2-ylamino substituent at the 2-position. This structure makes it a versatile building block for the synthesis of more complex molecules, particularly for the development of novel anticancer agents . The 2-aminothiazole motif is a recognized pharmacophore, and derivatives based on this structure have demonstrated potent antiproliferative effects on human cancer cell lines, such as K563 leukemia cells . The carboxylic acid group allows for further derivatization, for instance, into carboxamide derivatives, which are often explored to optimize drug-like properties and target affinity . The pent-4-yn-2-yl side chain, containing an alkyne group, provides a valuable handle for click chemistry applications, facilitating the straightforward synthesis of conjugates or combinatorial libraries for high-throughput screening . Researchers value this compound as a key intermediate in structure-activity relationship (SAR) studies aimed at developing new therapeutic candidates. This product is intended for research applications only and is not for diagnostic or therapeutic use.

Properties

Molecular Formula

C9H10N2O2S

Molecular Weight

210.26 g/mol

IUPAC Name

2-(pent-4-yn-2-ylamino)-1,3-thiazole-5-carboxylic acid

InChI

InChI=1S/C9H10N2O2S/c1-3-4-6(2)11-9-10-5-7(14-9)8(12)13/h1,5-6H,4H2,2H3,(H,10,11)(H,12,13)

InChI Key

PJUXPTBGXSPRKP-UHFFFAOYSA-N

Canonical SMILES

CC(CC#C)NC1=NC=C(S1)C(=O)O

Origin of Product

United States

Preparation Methods

Preparation of Thiazole Core

  • Starting materials: Substituted thiourea and α-chloro carbonyl compounds (such as 2,3-dichloroacryloyl chloride).
  • Reaction conditions: The thiourea is reacted with the α-chloro carbonyl compound in an acidic medium, typically using strong acids like hydrochloric acid or hydrobromic acid.
  • Solvents: Formic acid, acetic acid, propionic acid, or trifluoroacetic acid are commonly employed.
  • Outcome: This step yields the 2-amino-thiazole-5-carboxylic acid core or its protected derivatives.

Introduction of the Amino Substituent with Pent-4-yn-2-yl Group

  • The amino substituent bearing the pent-4-yn-2-yl moiety can be introduced by reacting the thiazole carboxylic acid chloride intermediate with the corresponding amine (pent-4-yn-2-yl amine).
  • Base and solvent: The reaction is conducted in the presence of an inorganic base (e.g., sodium or potassium carbonate) and solvents such as toluene or alcohols.
  • Protection/deprotection: If the amino group is protected, deprotection is carried out after amide formation to yield the free amino-thiazole derivative.

Alternative Amide Bond Formation Methods

  • Coupling agents such as EDC·HCl (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) and HOBt (1-hydroxybenzotriazole) in DMF (dimethylformamide) are used to form amide bonds efficiently.
  • This method allows coupling of the thiazole-5-carboxylic acid with amines including alkynyl-substituted amines like pent-4-yn-2-yl amine.
  • Reaction temperatures range from room temperature to 60 °C, with reaction times from several hours to overnight.
  • After coupling, saponification or deprotection steps may be performed to yield the free acid form.

Purification and Crystallization

  • The final product is typically purified by recrystallization using solvents such as tetrahydrofuran (THF), hexane, methanol, or their mixtures.
  • Recrystallization temperatures range from −20 °C to 100 °C, with 0 to 60 °C being preferred.
  • The purified compound is isolated as a crystalline solid suitable for pharmaceutical or research applications.

Summary Table of Key Preparation Steps

Step Reagents/Conditions Solvents Notes
Thiazole core formation Substituted thiourea + α-chloro carbonyl compound Formic acid, acetic acid, propionic acid, TFA Acidic medium with HCl or HBr
Amino substituent introduction Thiazole carboxylic acid chloride + pent-4-yn-2-yl amine + base Toluene, alcohols Base: inorganic base (Na2CO3, K2CO3)
Amide bond formation EDC·HCl, HOBt, DIPEA, DMF DMF Room temperature to 60 °C, overnight reaction
Deprotection (if applicable) Acidic conditions (e.g., 4 N HCl in dioxane) 1,4-Dioxane, EtOH Removes protecting groups
Purification Recrystallization THF, hexane, methanol mixtures Temperature control critical

Research Findings and Optimization Notes

  • The use of sodium methanolate as the alkanolate salt in alkanolysis steps is preferred for efficient conversion.
  • Strong acids such as hydrochloric acid provide an optimal acidic medium for the cyclization and substitution reactions.
  • Coupling agents like EDC·HCl and HOBt are effective for amide bond formation, with high yields reported between 70-95% in similar thiazole derivatives.
  • Reaction temperature and solvent choice significantly influence yield and purity; mild temperatures and polar aprotic solvents like DMF favor coupling reactions.
  • The introduction of alkynyl side chains (such as pent-4-yn-2-yl) is compatible with these methods, allowing functionalization for further chemical modifications or biological activity studies.

Chemical Reactions Analysis

Types of Reactions

2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the thiazole ring to a dihydrothiazole derivative.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

    Oxidation: Sulfoxides and sulfones.

    Reduction: Dihydrothiazole derivatives.

    Substitution: Various substituted thiazole derivatives depending on the reagents used.

Scientific Research Applications

2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to a cascade of biochemical events. For example, it may act as an antimetabolite, interfering with the normal metabolic processes of cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazole-5-carboxylic acid derivatives exhibit varied biological activities depending on their substituents at position 2 and 3. Below is a detailed comparison of structurally related compounds, focusing on substituent effects, pharmacological activities, and research findings.

Table 1: Structural and Functional Comparison of Thiazole-5-Carboxylic Acid Derivatives

Compound Name (IUPAC) Substituent at Position 2 Key Biological Activity Research Findings References
2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid Pent-4-yn-2-yl (alkyne-containing group) Hypothetical: Potential metabolic stability No direct data; structural analogy suggests possible use in targeted drug delivery or enzyme inhibition. N/A
2-[(4-Chlorobenzyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid 4-Chlorobenzyl Antidiabetic Reduces blood glucose by 48% in diabetic rats; enhances insulin sensitivity via oxidative stress modulation.
Febuxostat (2-(3-cyano-4-isobutoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid) 3-Cyano-4-isobutoxyphenyl Xanthine oxidase inhibition FDA-approved for gout treatment; IC₅₀ = 0.6 nM for xanthine oxidase.
2-[(2-Chlorobenzyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid 2-Chlorobenzyl Xanthine oxidase inhibition (analog study) Synthesized as a febuxostat analog; moderate inhibitory activity (IC₅₀ = 3.2 µM).
2-{[(4-Chlorophenyl)sulfonyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid 4-Chlorophenylsulfonyl Research use (unspecified) Commercially available; sulfonyl group may enhance binding to hydrophobic enzyme pockets.
2-(N-Methylanilino)-1,3-thiazole-5-carboxylic acid N-Methylanilino Unreported Structural simplicity suggests potential as a scaffold for further functionalization.

Key Observations:

Substituent Impact on Activity :

  • Aromatic vs. Aliphatic Groups : Derivatives with aromatic substituents (e.g., 4-chlorobenzyl in ) exhibit strong antidiabetic activity, while aliphatic/alkyne groups (as in the target compound) may offer unique pharmacokinetic profiles.
  • Electron-Withdrawing Groups : The 4-chlorobenzyl group enhances antidiabetic efficacy by modulating oxidative enzymes, whereas the sulfonyl group in may improve target binding.

Enzyme Inhibition :

  • Febuxostat’s direct phenyl-thiazole linkage (without a methylene spacer) confers high xanthine oxidase affinity , whereas analogs with methylene spacers (e.g., ) show reduced potency, highlighting the importance of substituent geometry.

Synthetic Feasibility: The synthesis of 2-[(4-chlorobenzyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid involves condensation of ethyl 2-(benzylamino)-4-methylthiazole-5-carboxylate with substituted benzylamines . The target compound’s alkyne group may require specialized coupling reagents or protective strategies.

Biological Activity

2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid is a heterocyclic compound that possesses significant potential in medicinal chemistry due to its unique structural features. This compound includes a thiazole ring, an amino group, and a carboxylic acid functional group, which contribute to its biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties.

Chemical Structure and Properties

The molecular formula of 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid is C9H11N3O2SC_9H_{11}N_3O_2S. The presence of the pent-4-yn-2-yl substituent enhances its reactivity and interaction with biological targets. The thiazole structure is particularly noted for its diverse biological activities.

PropertyValue
Molecular FormulaC₉H₁₁N₃O₂S
Molecular Weight197.26 g/mol
StructureStructure

Antimicrobial Activity

Research indicates that compounds containing thiazole rings often exhibit antimicrobial properties. The specific mechanisms may involve interference with bacterial cell wall synthesis or disruption of metabolic pathways. For instance, derivatives of thiazole have been shown to inhibit the growth of various bacterial strains, suggesting that 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid may also possess similar activities .

Anticancer Activity

The anticancer potential of this compound has been highlighted in several studies. Thiazole derivatives have been reported to induce apoptosis in cancer cells and inhibit tumor growth. For example, a related study demonstrated that thiazole derivatives exhibited significant cytotoxicity against various cancer cell lines, including leukemia and breast cancer cells . The structure–activity relationship (SAR) analysis revealed that modifications in the thiazole structure could enhance potency against specific cancer types.

Cell LineIC₅₀ (µM)Compound Tested
K562 (Leukemia)< 1N-(2-chloro-6-methylphenyl)-2-(2-(4-methylpiperazin-1-yl)acetamido)thiazole
MCF-7 (Breast)20.2Similar thiazole derivatives
HT-29 (Colon)21.6Similar thiazole derivatives

Study on Anticancer Activity

A systematic study evaluated a series of thiazole derivatives for their anticancer properties. The results indicated that certain modifications led to enhanced selectivity and potency against various cancer cell lines. For instance, compounds with specific substituents showed improved IC₅₀ values compared to standard treatments like dasatinib .

QSAR Analysis

Quantitative Structure–Activity Relationship (QSAR) studies have been employed to predict the biological activity of thiazole derivatives based on their chemical structure. These studies help identify key structural features that contribute to the desired biological effects .

Q & A

Q. What are the recommended synthetic routes for 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid, and how can reaction conditions be optimized?

  • Methodological Answer : The compound can be synthesized via coupling reactions between thiazole-5-carboxylic acid derivatives and functionalized amines. For example, a carbodiimide-mediated coupling (e.g., using EDC or DCC) in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) is effective. A slight excess of the carboxylic acid component over the amine ensures complete reaction . Optimization involves adjusting solvent polarity, temperature (typically 0–25°C), and catalyst (e.g., DMAP) to improve yields. Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization is critical for isolating the product .

Q. How can the purity and structural integrity of this compound be validated?

  • Methodological Answer :
  • Purity : High-performance liquid chromatography (HPLC) with a C18 column and UV detection (λ = 254 nm) is standard. A single sharp peak with >95% area indicates purity .
  • Structural Confirmation :
  • NMR Spectroscopy : 1H^1H- and 13C^{13}C-NMR confirm proton environments and carbon frameworks. For example, the thiazole ring protons appear as distinct singlets (~δ 7.5–8.5 ppm), and the alkyne proton (from pent-4-yn-2-yl) resonates at ~δ 2.5–3.0 ppm .
  • Mass Spectrometry : High-resolution ESI-MS provides exact mass verification (e.g., [M+H]+^+ ion) .

Advanced Research Questions

Q. What strategies resolve contradictions between spectroscopic data and computational modeling during structural elucidation?

  • Methodological Answer : Discrepancies often arise from dynamic conformational changes or solvent effects. To address this:
  • X-ray Crystallography : Use SHELX programs (e.g., SHELXL) for single-crystal analysis to unambiguously determine bond lengths, angles, and stereochemistry .
  • Density Functional Theory (DFT) : Compare experimental NMR shifts with DFT-calculated values (e.g., B3LYP/6-31G* basis set) to identify dominant conformers .
  • Circular Dichroism (CD) : For chiral derivatives, CD spectra can validate helical or folded conformations observed in simulations .

Q. How does the substitution pattern on the thiazole ring influence bioactivity, and how can structure-activity relationships (SAR) be systematically studied?

  • Methodological Answer :
  • SAR Workflow :

Analog Synthesis : Introduce substituents (e.g., methyl, cyano, or aryl groups) at the 2- and 4-positions of the thiazole ring using regioselective reactions .

In Vitro Assays : Test analogs for target engagement (e.g., enzyme inhibition using fluorescence-based assays). For example, analogs with electron-withdrawing groups (e.g., -CN) show enhanced xanthine oxidase inhibition, as seen in Febuxostat derivatives .

Molecular Docking : Use AutoDock Vina or Schrödinger Suite to predict binding modes. Align docking results with experimental IC50_{50} values to identify critical interactions (e.g., hydrogen bonds with catalytic residues) .

Q. What experimental and computational approaches are effective for studying the compound’s conformational dynamics in solution?

  • Methodological Answer :
  • Nuclear Overhauser Effect (NOE) NMR : 2D NOESY spectra reveal spatial proximities between protons, identifying folded vs. extended conformers .
  • Molecular Dynamics (MD) Simulations : Run 100-ns simulations in explicit solvent (e.g., water or DMSO) using AMBER or GROMACS. Analyze root-mean-square deviation (RMSD) to assess stability .
  • Variable-Temperature NMR : Monitor chemical shift changes with temperature to detect equilibrium between conformers .

Data Contradiction Analysis

Q. How should researchers address inconsistencies between theoretical and experimental LogP values for this compound?

  • Methodological Answer :
  • Experimental LogP : Determine via shake-flask method (octanol/water partitioning) with HPLC quantification .
  • Theoretical Prediction : Use software like ChemAxon or ACD/Labs. Discrepancies often arise from incorrect parameterization of the alkyne or thiazole moieties. Cross-validate with atomistic simulations (e.g., COSMO-RS) to refine predictions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.